Cas no 151521-79-8 (4-Ethyl-3-methyl-1H-pyrazol-5-amine)

4-Ethyl-3-methyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with ethyl and methyl groups at the 4- and 3-positions, respectively, and an amine functional group at the 5-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. Its amine group enables further derivatization, while the pyrazole scaffold offers stability and versatility in forming metal complexes or bioactive molecules. The compound is typically handled under controlled conditions due to its potential sensitivity. Its well-defined structure and functional group compatibility make it a valuable building block in specialized organic synthesis.
4-Ethyl-3-methyl-1H-pyrazol-5-amine structure
151521-79-8 structure
Product Name:4-Ethyl-3-methyl-1H-pyrazol-5-amine
CAS No:151521-79-8
MF:C6H11N3
MW:125.171640634537
CID:99510
PubChem ID:3159689
Update Time:2025-05-19

4-Ethyl-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-3-methyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-3-amine,4-ethyl-5-methyl-
    • 3-amino-4-ethyl-5-methyl-1H-pyrazole
    • 4-Ethyl-5-methyl-2H-pyrazol-3-ylamine
    • 1H-Pyrazol-3-amine,4-ethyl-5-methyl-(9CI)
    • CS-0252400
    • 151521-79-8
    • BGA52179
    • AKOS000506109
    • SCHEMBL5255196
    • SCHEMBL9141372
    • HMS1698K14
    • SY343213
    • 4-ethyl-5-methyl-1H-pyrazol-3-amine
    • EN300-60070
    • AT38190
    • MFCD06751856
    • 4-Ethyl-3-methyl-1H-pyrazol-5-amine, AldrichCPR
    • DB-279418
    • 1H-Pyrazol-3-amine, 4-ethyl-5-methyl-
    • MDL: MFCD06751856
    • Inchi: 1S/C6H11N3/c1-3-5-4(2)8-9-6(5)7/h3H2,1-2H3,(H3,7,8,9)
    • InChI Key: YOQGVTQBADVJTC-UHFFFAOYSA-N
    • SMILES: N1C(C)=C(C(N)=N1)CC

Computed Properties

  • Exact Mass: 125.095
  • Monoisotopic Mass: 125.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 94.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 311.9±37.0 °C at 760 mmHg
  • Flash Point: 168.1±13.7 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Ethyl-3-methyl-1H-pyrazol-5-amine Security Information

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